Cas no 167546-09-0 (Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-)

Phenol, 2-(2,3-dihydro-1H-indol-3-yl)- structure
167546-09-0 structure
Product name:Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-
CAS No:167546-09-0
MF:C14H13NO
MW:211.259123563766
CID:1355589
PubChem ID:21831947

Phenol, 2-(2,3-dihydro-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-
    • 2-(2,3-dihydro-1H-indol-3-yl)phenol
    • DTXSID40618608
    • 167546-09-0
    • SCHEMBL8493961
    • Inchi: InChI=1S/C14H13NO/c16-14-8-4-2-6-11(14)12-9-15-13-7-3-1-5-10(12)13/h1-8,12,15-16H,9H2
    • InChI Key: YTGAOQDFKUBNCZ-UHFFFAOYSA-N
    • SMILES: C1C(C2=CC=CC=C2N1)C3=CC=CC=C3O

Computed Properties

  • Exact Mass: 211.09979
  • Monoisotopic Mass: 211.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 32.26

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